Cas no 1290090-16-2 (3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline
• CAS No: 1290090-16-2
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 6434965
• PubChem ID: 90423489
• Update Time: 2025-06-29

3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline
• SCHEMBL16055867
• 1290090-16-2
• EN300-1142204

• Inchi： 1S/C11H10F3N3/c1-17-6-8(5-16-17)7-2-9(11(12,13)14)4-10(15)3-7/h2-6H,15H2,1H3
• InChI Key： LWDBVYZHHYQNMC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)C1C=NN(C)C=1)N)(F)F

Computed Properties

• Exact Mass: 241.08268182g/mol
• Monoisotopic Mass: 241.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline

Introduction to 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline (CAS No. 1290090-16-2)

3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline (CAS No. 1290090-16-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a pyrazole ring and a trifluoromethyl group, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline consists of an aniline core with a substituted pyrazole ring and a trifluoromethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, the compound has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. Modulating these receptors can have significant therapeutic benefits in treating conditions such as depression, anxiety, and sleep disorders.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity and selectivity of 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline for serotonin receptors. The results showed that the compound exhibited high affinity for the 5-HT₇ receptor subtype, which is implicated in various neurological disorders. This finding suggests that the compound could be developed into a novel therapeutic agent for these conditions.

Beyond its serotonin receptor modulating properties, 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline has also shown promise in other areas of medicinal chemistry. For instance, it has been evaluated for its anti-inflammatory and analgesic effects. A preclinical study conducted by researchers at the University of California demonstrated that the compound effectively reduced inflammation in animal models of arthritis. The mechanism of action appears to involve inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline have also been studied to assess its suitability as a drug candidate. Research published in the European Journal of Pharmaceutical Sciences in 2023 reported that the compound exhibits favorable oral bioavailability and metabolic stability. These properties are essential for ensuring that the drug can be effectively absorbed and distributed in the body, reaching its target sites with minimal degradation.

In addition to its potential therapeutic applications, 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline has been explored for its use as a synthetic intermediate in the production of other pharmaceutical compounds. The trifluoromethyl group, in particular, is known for its ability to enhance the potency and selectivity of drug molecules. This makes the compound a valuable building block in the synthesis of more complex drug structures.

The safety profile of 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline has also been evaluated through various toxicological studies. Preliminary data indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(1-methyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline (CAS No. 1290090-16-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.